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Compound of Interest

Compound Name: 5-Amino-1-methylquinolinium

Cat. No.: B14899983 Get Quote

Essential Safety and Handling Guide for 5-
Amino-1-methylquinolinium
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of 5-Amino-1-
methylquinolinium (also known as 5-Amino-1MQ), a compound of interest in metabolic

research. The following procedures are designed to ensure the safe handling, use, and

disposal of this compound in a laboratory setting.

Hazard Identification and Classification
5-Amino-1-methylquinolinium iodide is classified as a hazardous substance. It is crucial to

understand its potential risks before handling.[1]

Signal Word: Warning[1]

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]
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H335: May cause respiratory irritation.[1]

Potential Health Effects:

Ingestion: May cause soreness and redness of the mouth and throat, difficulty swallowing,

nausea, and stomach pain.[1]

Skin Contact: Can lead to mild irritation, dryness, flaking, and an itchy rash.[1]

Eye Contact: May result in pain, redness, excessive watering, blurred vision, and potentially

permanent damage.[1]

Inhalation: Can cause irritation of the respiratory tract.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure and ensure personal safety

when working with 5-Amino-1-methylquinolinium.

PPE Category Item Specification

Eye Protection Safety Glasses or Goggles
Must be used to protect

against splashes and dust.[1]

Hand Protection Chemical-Resistant Gloves

Standard BS EN 374:2003

compliant gloves should be the

minimum requirement. Always

inspect gloves for integrity

before use.[1]

Body Protection
Laboratory Coat or Protective

Clothing

Wear appropriate protective

clothing to prevent skin

contact.[1]

Respiratory Protection Respirator

To be used if a risk

assessment indicates it is

necessary, for instance, when

handling large quantities or if

dust is generated.[1]
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is essential for the safe handling of 5-Amino-1-
methylquinolinium.

1. Engineering Controls:

Always handle this compound in a well-ventilated area.[1]

For procedures that may generate dust or aerosols, a chemical fume hood is required.[1]

Ensure that a safety shower and an eye wash station are readily accessible in the laboratory.

[1]

2. Reconstitution and Aliquoting:

Before opening the container, allow the product to come to room temperature to prevent

condensation.

Carefully weigh the desired amount of the solid compound in a chemical fume hood.

For reconstitution, use an appropriate solvent as indicated by the supplier (e.g., DMSO).

Slowly add the solvent to the solid to avoid splashing.

Gently swirl or vortex to dissolve the compound completely.

If preparing aliquots, use clearly labeled, sealed vials suitable for the storage conditions.

3. Storage:

Store the solid compound in a tightly sealed container in a cool, dry, and well-ventilated area.

[2]

The recommended storage temperature for the solid is -20°C.

Protect from light and moisture.
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Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

Exposure Type First Aid Measures

If Swallowed

Rinse mouth with water. Do not induce vomiting.

Call a POISON CENTER or doctor if you feel

unwell.[1]

If on Skin

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing and wash it

before reuse. Seek medical attention.[1]

If Inhaled

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek medical

attention.[1]

If in Eyes

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[1]

Spill Response:

Evacuate non-essential personnel from the area.[1]

Ensure adequate ventilation.[1]

Wear appropriate PPE as outlined above.[1]

Cover the spill with a suitable absorbent material.[1]

Carefully sweep up the absorbed material and place it into a sealed, labeled container for

disposal.[1]
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Do not allow the spilled material to enter drains.[1]

Disposal Plan
All waste containing 5-Amino-1-methylquinolinium must be treated as hazardous waste.

Solid Waste:

Collect all solid waste, including contaminated PPE (gloves, etc.), weigh boats, and

absorbent materials, in a designated and clearly labeled hazardous waste container.

Liquid Waste:

Collect all liquid waste from experiments and cleaning in a sealed, labeled, and chemical-

resistant hazardous waste container.

Disposal:

Dispose of all waste in accordance with local, state, and federal regulations for chemical

waste. Consult your institution's Environmental Health and Safety (EHS) department for

specific guidelines.

Workflow for Handling and Disposal of 5-Amino-1-
methylquinolinium
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Caption: Workflow for the safe handling and disposal of 5-Amino-1-methylquinolinium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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